2-Bromo-4-fluoro-1-((2-fluorobenzyl)oxy)benzene

• IUPAC Name: 2-bromo-4-fluoro-1-[(2-fluorophenyl)methoxy]benzene
• InChI: InChI=1S/C13H9BrF2O/c14-11-7-10(15)5-6-13(11)17-8-9-3-1-2-4-12(9)16/h1-7H,8H2
• InChI Key: NKDIUIJJGSWMNU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)F)Br)F
• Molecular Formula: C13H9BrF2O
• DSSTOX Substance ID: DTXSID00651334
• Molecular Weight: 299.11 g/mol
• CAS RN: 1019446-40-2

Description

2-Bromo-4-fluoro-1-((2-fluorobenzyl)oxy)benzene is a chemical compound with the molecular formula C13H9BrF2O and a molecular weight of 299.11. It is also known by its IUPAC name, 2-bromo-4-fluoro-1-[(2-fluorophenyl)methoxy]benzene.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring with bromo, fluoro, and (2-fluorobenzyl)oxy substituents. The exact 3D structure can be computed using specialized software.

Scientific Research Applications

Synthesis and Reactivity

• Tandem SN2-SNAr Reactions : A study detailed the formation of highly functionalized 4H-1-benzopyrans through a tandem SN2-SNAr reaction sequence involving 2-fluoro-5-nitrobenzyl bromide. This method showcases the utility of fluoro- and bromo-substituted benzyl bromides in synthesizing complex organic frameworks, providing yields ranging from 50-92% (R. Bunce et al., 2008).

• Fluorescence Properties : Another study synthesized 1-Bromo-4-(2,2-diphenylvinyl) benzene to investigate its fluorescence properties, highlighting the potential of bromo-substituted benzene derivatives in material science for their unique photoluminescence properties (Liang Zuo-qi, 2015).

• Radiolabelling : The synthesis of a 1,4-benzodiazepine-2-one derivative using a 2-amino-2′-[18F]fluorobenzhydrol intermediate demonstrates the application of fluorinated benzene compounds in radiopharmaceutical chemistry. Such compounds have been utilized for PET imaging, providing a pathway for the development of diagnostic agents (Peter Johnströma et al., 1994).

Chemical Properties and Applications

• Carbonic Anhydrase Inhibition : Research on novel bromophenols and their derivatives, including natural products like vidalol B, has shown that these compounds possess promising inhibitory activities against human carbonic anhydrase isozymes. Such findings indicate potential therapeutic applications for treating conditions like glaucoma, epilepsy, and osteoporosis (Halis T Balaydın et al., 2012).

• Antioxidant Activity : A study on bromophenols isolated from the red alga Vertebrata lanosa showed potent antioxidant activity. These compounds, including newly identified bromophenols, demonstrate significant cellular antioxidant effects, suggesting their potential in developing natural antioxidant therapies (E. K. Olsen et al., 2013).